Cas no 14845-08-0 (3,5-Pyrazolidinedione,1-(4-hydroxyphenyl)-4-(1-methylethyl)-2-phenyl-)

• Product name: 3,5-Pyrazolidinedione,1-(4-hydroxyphenyl)-4-(1-methylethyl)-2-phenyl-
• CAS No: 14845-08-0
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 184676
• PubChem ID: 26936

3,5-Pyrazolidinedione,1-(4-hydroxyphenyl)-4-(1-methylethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,1-(4-hydroxyphenyl)-4-(1-methylethyl)-2-phenyl-
• 1-(4-hydroxyphenyl)-2-phenyl-4-propan-2-ylpyrazolidine-3,5-dione
• 1-Phenyl-2-(p-hydroxyphenyl)-3,5-dioxo-4-isopropylpyrazolidin
• 4-ISOPROPYL-2-(PARA-HYDROXYPHENYL)-1-PHENYL-3,5-PYRAZOLIDINEDIONE
• 1-(4-Hydroxyphenyl)-2-phenyl-4-(propan-2-yl)pyrazolidine-3,5-dione
• 1-Phenyl-2-(p-hydroxyphenyl)-3,5-dioxo-4-isopropylpyrazolidin [German]
• 1-(p-Hydroxyphenyl)-4-isopropyl-2-phenyl-3,5-pyrazolidinedione
• DTXSID50933415
• 3,5-Pyrazolidinedione, 1-(p-hydroxyphenyl)-4-isopropyl-2-phenyl-
• 14845-08-0
• G 35716

• Inchi： InChI=1S/C18H18N2O3/c1-12(2)16-17(22)19(13-6-4-3-5-7-13)20(18(16)23)14-8-10-15(21)11-9-14/h3-12,16,21H,1-2H3
• InChI Key： FUJCEKJBRZNYBQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(N2C(=O)C(C(C)C)C(=O)N2C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 310.13184
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 60.85